Cas no 1539961-71-1 (7-Fluoro-1H-indole-2-carbonitrile)

• Product Name: 7-Fluoro-1H-indole-2-carbonitrile
• CAS No: 1539961-71-1
• MF: C₉H₅FN₂
• MW: 160.14780497551
• CID: 4727423
• PubChem ID: 72710287
• Update Time: 2024-11-07

7-Fluoro-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-1H-indole-2-carbonitrile
• FCH2496800
• AX8330383
• SCHEMBL20504985
• F93550
• 1539961-71-1

• Inchi： 1S/C9H5FN2/c10-8-3-1-2-6-4-7(5-11)12-9(6)8/h1-4,12H
• InChI Key： YAFHZPFAHANVGD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C=C(C#N)NC=21

Computed Properties

• Exact Mass: 160.04367633g/mol
• Monoisotopic Mass: 160.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles